2-(Imidazo[1,5-a]pyridin-3-ylthio)acetonitrile

• CAS No.: 88630-46-0
• Molecular Formula: C9H7N3S
• Molecular Weight: 189.24 g/mol
• IUPAC Name: 2-imidazo[1,5-a]pyridin-3-ylsulfanylacetonitrile
• InChI: InChI=1S/C9H7N3S/c10-4-6-13-9-11-7-8-3-1-2-5-12(8)9/h1-3,5,7H,6H2
• InChI Key: XTCLGGWLIJLINC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=C(N2C=C1)SCC#N

Description

2-(Imidazo[1,5-a]pyridin-3-ylthio)acetonitrile is a useful research compound. Its molecular formula is C9H7N3S and its molecular weight is 189.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

51.0 g (0.315 m) imidazo[1,5-a]pyridine-3(2H)-thione, prepared according to Example 1, 27.6 g (0.365 m) chloroacetonitrile and 30.7 g triethylamine are dissolved in 600 ml of toluene and the solution is heated to reflux for 3 hr, then allowed to cool to room temperature. The toluene solution is washed with water, dried over anhydrous magnesium sulfate and treated with Darco. After the solvent is removed, the residual solid is recrystallized from cyclohexane. A total yield of 62 g is obtained. The recrystallized sample has a melting point of 120°-2° C.